Cas no 3121-60-6 (Benzenesulfonic acid,4-hydroxy-5-(2-hydroxy-4-methoxybenzoyl)-2-methoxy-, sodium salt (1:1))

• Product Name: Benzenesulfonic acid,4-hydroxy-5-(2-hydroxy-4-methoxybenzoyl)-2-methoxy-, sodium salt (1:1)
• CAS No: 3121-60-6
• MF: C₁₅H₁₃NaO₈S
• MW: 376.3136947155
• CID: 306347
• PubChem ID: 23678865
• Update Time: 2025-04-19

Benzenesulfonic acid,4-hydroxy-5-(2-hydroxy-4-methoxybenzoyl)-2-methoxy-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-hydroxy-5-(2-hydroxy-4-methoxybenzoyl)-2-methoxy-, sodium salt (1:1)
• 2,2'-Dihydroxy-4,4'-dimethoxy benzophenone-5-sulfonic acid s
• 4-(1,3-DIOXO-1,3-DIHYDRO-2H-ISOINDOL-2-YL)BUTANOIC ACID
• Sodium 2,2'-dihydroxy-4,4'-dimethoxy-5-sulfobenzophenone
• 2,2'-DIHYDROXY-4,4'-DIMETHOXY BENZOPHENONE-5-SULFONIC ACID SODIUM SALT
• 2,2'-DIHYDROXY-4,4'-DIMETHOXY-5-SULFOBENZOPHENONE SODIUM SALT
• 4-Hydroxy-2-methoxy-5-(2-hydroxy-4-methoxybenzoyl)benzenesulfonic acid sodium salt
• Benzenesulfonic acid, 4-hydroxy-5-(2-hydroxy-4-methoxybenzoyl)-2-methoxy-, monosodium salt
• sodium 2,2-dihydroxy-4,4-dimethoxybenzophenone-5-sulphonate
• sodium 4-hydroxy-5-(2-hydroxy-p-anisoyl)-2-methoxybenzenesulphonate
• 3121-60-6
• sodium 4-hydroxy-5-(2-hydroxy-4-methoxybenzoyl)-2-methoxybenzenesulfonate
• NS00046046
• SCHEMBL1274132
• sodium;4-hydroxy-5-(2-hydroxy-4-methoxybenzoyl)-2-methoxybenzenesulfonate
• FT-0634681
• Uvinul DS 49
• EINECS 221-498-8
• NSC 76059

• Inchi： 1S/C15H14O8S.Na/c1-22-8-3-4-9(11(16)5-8)15(18)10-6-14(24(19,20)21)13(23-2)7-12(10)17;/h3-7,16-17H,1-2H3,(H,19,20,21);/q;+1/p-1
• InChI Key： NHZIBLPDGIARQC-UHFFFAOYSA-M
• SMILES： S(C1C(=CC(=C(C(C2C=CC(=CC=2O)OC)=O)C=1)O)OC)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 376.02289
• Monoisotopic Mass: 354.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.617
• PSA: 133.19
• LogP: 2.67350